Cas no 2703748-83-6 (tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride
• CAS No: 2703748-83-6
• MF: C₁₃H₂₆ClN₃O₂
• MW: 291.817442417145
• MDL: MFCD34551070
• CID: 5615501
• PubChem ID: 165946041
• Update Time: 2025-05-21

tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703748-83-6
• tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride
• EN300-33051699

• MDL： MFCD34551070
• Inchi： 1S/C13H25N3O2.ClH/c1-13(2,3)18-12(17)16-7-4-11(10-16)15-8-5-14-6-9-15;/h11,14H,4-10H2,1-3H3;1H/t11-;/m0./s1
• InChI Key： CPZJCUJZNASBJI-MERQFXBCSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC[C@@H](C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 291.1713548g/mol
• Monoisotopic Mass: 291.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride

tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride: A Comprehensive Overview

The compound tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride with CAS No. 2703748-83-6 is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of a tert-butyl group, a pyrrolidine ring, and a piperazine moiety, all of which contribute to its complex yet fascinating chemistry.

Recent studies have highlighted the importance of tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride in medicinal chemistry. Its stereochemistry, particularly the S configuration at the third position of the pyrrolidine ring, plays a crucial role in determining its pharmacokinetic properties. Researchers have explored its ability to act as a building block for more complex molecules, leveraging its versatility in various synthetic pathways.

The synthesis of this compound involves a multi-step process, often utilizing advanced techniques such as asymmetric catalysis and stereoselective reactions. The incorporation of the piperazine ring into the structure has been shown to enhance its binding affinity to certain biological targets, making it a promising candidate for drug development. Recent advancements in asymmetric synthesis have further refined the production process, ensuring high yields and purity.

In terms of applications, tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride has been investigated for its potential in treating various therapeutic areas, including central nervous system disorders and infectious diseases. Its ability to modulate key biological pathways has been validated through extensive in vitro and in vivo studies. Moreover, the compound's stability under physiological conditions has been a focal point of recent research, with findings suggesting robust performance in diverse environments.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences. The data obtained from these studies have been instrumental in guiding further research and development efforts.

Looking ahead, the prospects for tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride are promising. Ongoing research is focused on optimizing its pharmacokinetic profile and exploring novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in harnessing this compound's full potential.

In conclusion, tert-butyl (3S)-3-(piperazin-1-yl)pyrrolidine-1-carboxylate hydrochloride stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure, coupled with cutting-edge research advancements, positions it as a key player in the development of innovative pharmaceutical agents. As research continues to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.